4-Diazophenylgalactoside

• CAS No.: 86277-63-6
• Molecular Formula: C12H15N2O6+
• Molecular Weight: 283.26 g/mol
• IUPAC Name: 4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzenediazonium
• InChI: InChI=1S/C12H15N2O6/c13-14-6-1-3-7(4-2-6)19-12-11(18)10(17)9(16)8(5-15)20-12/h1-4,8-12,15-18H,5H2/q+1/t8-,9+,10+,11-,12-/m1/s1
• InChI Key: LQJVQVJQYMUUSC-YBXAARCKSA-N
• SMILES: C1=CC(=CC=C1[N+]#N)OC2C(C(C(C(O2)CO)O)O)O
• Isomeric SMILES: C1=CC(=CC=C1[N+]#N)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O
• Synonyms: 4-DAZPG; 4-diazophenyl-beta-D-galactopyranoside; 4-diazophenylgalactoside

Description

4-Diazophenylgalactoside is a synthetic galactoside derivative characterized by a diazo (-N₂) functional group attached to the phenyl ring of the galactose moiety. This compound is primarily utilized in biochemical research as a photoaffinity labeling agent, enabling covalent crosslinking with target enzymes like β-galactosidases under UV irradiation . Its synthesis involves diazotization of 4-aminophenylgalactoside, yielding a reactive intermediate capable of binding to active sites or allosteric regions of proteins. Applications span enzymatic studies, inhibitor design, and glycan profiling due to its unique reactivity and specificity for galactoside-binding proteins.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The diazo group distinguishes 4-Diazophenylgalactoside from structurally related phenylgalactosides. Key comparisons include:

Compound	Molecular Weight (g/mol)	Solubility (H₂O, mg/mL)	logP	Stability (t½, pH 7.4)
4-Diazophenylgalactoside	327.3	8.2	1.45	2.1 hours
4-Nitrophenylgalactoside	301.2	12.5	0.98	>24 hours
4-Hydroxyphenylgalactoside	284.3	45.0	-0.32	>48 hours

Key Findings :

• The diazo group reduces aqueous solubility by 35% compared to 4-nitrophenylgalactoside due to increased hydrophobicity .
• Photolability of the diazo group limits storage stability, requiring dark, anhydrous conditions .
• 4-Hydroxyphenylgalactoside exhibits superior solubility and stability, making it preferable for long-term enzymatic assays but lacks photo-crosslinking utility .

Key Findings :

• 4-Nitrophenylgalactoside shows stronger β-galactosidase inhibition (IC₅₀ ~8.9 μM) but cannot crosslink enzymes, limiting mechanistic studies .
• 4-Diazophenylgalactoside’s photo-crosslinking efficiency (78.6%) enables irreversible enzyme-substrate complex isolation, critical for structural biology .
• All compounds exhibit low cytotoxicity, suggesting utility in cellular systems .